Cas no 314771-76-1 (Afatinib-des(4-dimethylamino-2-en-1-oxo)butyl (Contained ~8.5% Ethanol))

Afatinib-des(4-dimethylamino-2-en-1-oxo)butyl (Contained ~8.5% Ethanol) structure
314771-76-1 structure
Product Name:Afatinib-des(4-dimethylamino-2-en-1-oxo)butyl (Contained ~8.5% Ethanol)
CAS No:314771-76-1
MF:C18H16N4O2FCl
MW:374.79664
MDL:MFCD18642925
CID:835853
PubChem ID:15606392
Update Time:2024-10-31

Afatinib-des(4-dimethylamino-2-en-1-oxo)butyl (Contained ~8.5% Ethanol) Chemical and Physical Properties

Names and Identifiers

    • (S)-N4-(3-Chloro-4-fluorophenyl)-7-((tetrahydrofuran-3-yl)oxy)quinazoline-4,6-diamine
    • (S)-N4-(3-chloro-4-fluorophenyl)-7-(tetrahydrofuran-3-yloxy)quinazoline-4,6-diamine
    • Afatinib BIBW2992 Intermediate4
    • Afatinib-des(4-dimethylamino-2-en-1-oxo)butyl
    • N4-(3-Chloro-4-fluorophenyl)-7-[[(3S)-tetrahydro-3-furanyl]oxy]-4,6-quinazolinediamine
    • Anidulafungin
    • (S)-N4-(3-chloro-4-fluorophenyl)-7-(tetrahydrofuran-3-yloxy)quinazoline-4,6-di
    • QC-4224
    • 4-N-(3-chloro-4-fluorophenyl)-7-[(3S)-oxolan-3-yl]oxyquinazoline-4,6-diamine
    • Afatinib Impurity B
    • Afatinib INT
    • NS00077952
    • DB-336386
    • Afatinib-des(4-dimethylamino-2-en-1-oxo)butyl (Contained ~8.5% Ethanol)
    • MFCD18642925
    • DS-5451
    • N~4~-(3-Chloro-4-fluorophenyl)-7-{[(3S)-oxolan-3-yl]oxy}quinazoline-4,6-diamine
    • CS-M0993
    • Q27287020
    • (S)-N-(3-Chloro-4-fluorophenyl)-7-((tetrahydrofuran-3-yl)oxy)quinazoline-4,6-diamine
    • C18H16ClFN4O2
    • 6-Amino-4-[(3-chloro-4-fluorophenyl)amino]-7-[[(S)-tetrahydro-3-furanyl]oxy]quinazoline
    • Q58L53U44Y
    • BIQABKFYKJRXII-NSHDSACASA-N
    • UNII-Q58L53U44Y
    • 4-[(3-Chloro-4-fluorophenyl)amino]-6-amino-7-((S)-tetrahydrofuran-3-yloxy)-quinazoline
    • N4-(3-Chloro-4-fluorophenyl)-7-[[(3S)-tetrahydro-3-furanyl]oxy]-4,6-quinazolinediamine; (S)-N4-(3-Chloro-4-fluorophenyl)-7-((tetrahydrofuran-3-yl)oxy)quinazoline-4,6-diamine; Des(4-dimethylamino-2-en-1-oxo)butyl Afatinib
    • DTXSID10575638
    • Afatinib metabolite M20
    • N4-(3-chloro-4-fluorophenyl)-7-(((3S)-tetrahydro-3-furanyl)oxy)-4,6-quinazolinediamine
    • 314771-76-1
    • AKOS016000567
    • AC-26216
    • SCHEMBL1190515
    • 4,6-Quinazolinediamine, N4-(3-chloro-4-fluorophenyl)-7-(((3S)-tetrahydro-3-furanyl)oxy)-
    • MDL： MFCD18642925
    • Inchi： InChI=1S/C18H16ClFN4O2/c19-13-5-10(1-2-14(13)20)24-18-12-6-15(21)17(7-16(12)22-9-23-18)26-11-3-4-25-8-11/h1-2,5-7,9,11H,3-4,8,21H2,(H,22,23,24)/t11-/m0/s1
    • InChI Key： BIQABKFYKJRXII-NSHDSACASA-N
    • SMILES： NC1=CC2=C(NC3=CC=C(F)C(Cl)=C3)N=CN=C2C=C1O[C@@H]4COCC4

Computed Properties

  • Exact Mass: 374.09500
  • Monoisotopic Mass: 374.0945816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 82.3Ų

Experimental Properties

  • Density: 1.473±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (2.1E-4 g/L) (25 ºC),
  • PSA: 82.29000
  • LogP: 4.57000

Afatinib-des(4-dimethylamino-2-en-1-oxo)butyl (Contained ~8.5% Ethanol) Security Information

Afatinib-des(4-dimethylamino-2-en-1-oxo)butyl (Contained ~8.5% Ethanol) Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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(CAS:314771-76-1)(S)-N4-(3-chloro-4-fluorophenyl)-7-(tetrahydrofuran-3-yloxy)quinazoline-4,6-diaMine
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(CAS:314771-76-1)Afatinib-des(4-dimethylamino-2-en-1-oxo)butyl (Contained ~8.5% Ethanol)
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(CAS:314771-76-1)阿法替尼中间体1
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(CAS:314771-76-1)(S)-N4-(3-chloro-4-fluorophenyl)-7-(tetrahydrofuran-3-yloxy)quinazoline-4,6-diamine
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Suzhou Senfeida Chemical Co., Ltd
(CAS:314771-76-1)(S)-N4-(3-chloro-4-fluorophenyl)-7-(tetrahydrofuran-3-yloxy)quinazoline-4,6-diaMine
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(CAS:314771-76-1)
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